Cas no 14017-46-0 (lanthanum perchlorate)

• Product Name: lanthanum perchlorate
• CAS No: 14017-46-0
• MF: ClHLaO₄
• MW: 239.364042043686
• MDL: MFCD00016159
• CID: 87223
• PubChem ID: 166977
• Update Time: 2025-05-25

lanthanum perchlorate Chemical and Physical Properties

Names and Identifiers

• lanthanum perchlorate
• Lanthanum perchlorate solution
• lanthanum(3+),triperchlorate
• LANTHANUM(III) PERCHLORATE HEXAHYDRATE
• EINECS 237-835-7
• lanthanum triperchlorate
• lanthanum(3+) perchlorate
• LANTHANUM(III) PERCHLORATE
• LANTHANUM PERCHLORATE HYDRATE
• perchloricacid,lanthanum(3++)salt
• Perchloric acid lanthanum(III) salt
• lanthanum(iii) perchlorate solution
• Trihyperchloric acid lanthanum salt
• LANTHANUM PERCHLORATE HYDRATE, 99.9%
• LANTHANUM PERCHLORATE, CRYSTALLINE HYDRATE
• MYGVQOYLIMJKKU-UHFFFAOYSA-K
• Q17330238
• NS00085427
• lanthanum(3+) triperchlorate ion
• 14017-46-0
• lanthanum(3+);triperchlorate
• Perchloric acid,lanthanum(3+) salt (3:1)

• MDL： MFCD00016159
• Inchi： 1S/ClHO4.La/c2-1(3,4)5;/h(H,2,3,4,5);
• InChI Key： SNGHGBDWDDLOMK-UHFFFAOYSA-N
• SMILES： Cl(O)(=O)(=O)=O.[La]

Computed Properties

• Exact Mass: 435.75200
• Monoisotopic Mass: 435.752
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 223A^2

Experimental Properties

• Color/Form: White crystals. Moisture absorption
• Density: 1.479 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Easily soluble in water.
• PSA: 222.81000
• LogP: 0.64290
• Sensitiveness: Hygroscopic
• Vapor Pressure: 0.12 psi ( 20 °C)
• Solubility: Soluble

lanthanum perchlorate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3211 5.1/PG 2
• Hazard Category Code： 8-34
• Safety Instruction： S17; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide perchlorates

Additional information on lanthanum perchlorate

Lanthanum Perchlorate: A Comprehensive Overview

Lanthanum Perchlorate, with the CAS number 14017-46-0, is a rare earth compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as La(ClO4)3, is a perchlorate salt of lanthanum, a lanthanide element. Its unique chemical properties and versatile applications make it a subject of extensive research and development in modern science.

The structure of Lanthanum Perchlorate consists of a lanthanum ion (La³⁺) surrounded by three perchlorate ions (ClO₄⁻). This arrangement contributes to its high solubility in water and its ability to form stable complexes with various organic and inorganic compounds. Recent studies have highlighted the importance of Lanthanum Perchlorate in the field of materials science, particularly in the synthesis of advanced optical materials and catalysts.

One of the most notable applications of Lanthanum Perchlorate is in the development of rare-earth-based phosphors. These materials are widely used in lighting technologies, including LED lighting and fluorescent lamps, due to their ability to emit light at specific wavelengths when excited by an external energy source. Researchers have recently explored the use of Lanthanum Perchlorate as a precursor for synthesizing highly efficient phosphors with improved quantum yields and longer lifetimes.

In addition to its role in lighting technologies, Lanthanum Perchlorate has found applications in catalysis. The compound serves as a precursor for producing lanthanum-based catalysts, which are employed in various industrial processes, such as petrochemical refining and environmental remediation. Recent advancements have focused on enhancing the catalytic activity and stability of these materials through innovative synthesis techniques, including sol-gel methods and hydrothermal synthesis.

The optical properties of Lanthanum Perchlorate have also made it a valuable tool in spectroscopy and sensing applications. Scientists have utilized its strong emission characteristics to develop sensors for detecting trace amounts of heavy metals and other environmental pollutants. These sensors offer high sensitivity and selectivity, making them ideal for real-time monitoring systems.

Furthermore, Lanthanum Perchlorate has been explored for its potential in biomedical applications. Researchers have investigated its use as a contrast agent in magnetic resonance imaging (MRI) due to its paramagnetic properties. Recent studies have demonstrated the ability of Lanthanum Perchlorate-based contrast agents to enhance image resolution and reduce scan times, offering promising results for clinical diagnostics.

The synthesis of Lanthanum Perchlorate typically involves the reaction of lanthanum oxide (La₂O₃) with perchloric acid (HClO₄). This process requires precise control over reaction conditions, including temperature and pH levels, to ensure the formation of high-purity product. Advances in synthetic methodologies have enabled the production of nanoscale particles of Lanthanum Perchlorate strong>, which exhibit enhanced surface reactivity and improved performance in catalytic and sensing applications.

In terms of safety considerations, handling Lanthanum Perchlorate strong> requires adherence to standard laboratory protocols due to its potential health hazards. Proper ventilation, protective equipment, and waste disposal procedures are essential to minimize risks associated with exposure. Despite these precautions, the compound remains a cornerstone in numerous scientific disciplines due to its unique properties and wide-ranging applications.

In conclusion, < strong >Lanthanum Perchlorate< / strong > continues to be a focal point for scientific research owing to its versatility and potential for innovation across multiple fields. From advanced materials development to biomedical imaging, this compound exemplifies the transformative impact of rare earth elements on modern technology. As research progresses, new applications for < strong >Lanthanum Perchlorate< / strong > are likely to emerge, further solidifying its importance in the scientific community.